1-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-4-(thiophen-2-ylsulfonyl)piperazine

• IUPAC Name: 1-[[1-(4-ethoxyphenyl)tetrazol-5-yl]methyl]-4-thiophen-2-ylsulfonylpiperazine
• InChI: InChI=1S/C18H22N6O3S2/c1-2-27-16-7-5-15(6-8-16)24-17(19-20-21-24)14-22-9-11-23(12-10-22)29(25,26)18-4-3-13-28-18/h3-8,13H,2,9-12,14H2,1H3
• InChI Key: ZLHGECHVIAJMLG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=N2)CN3CCN(CC3)S(=O)(=O)C4=CC=CS4
• Molecular Formula: C18H22N6O3S2
• Molecular Weight: 434.5 g/mol

Description

1-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-4-(thiophen-2-ylsulfonyl)piperazine is a useful research compound. Its molecular formula is C18H22N6O3S2 and its molecular weight is 434.53. The purity is usually 95%.
BenchChem offers high-quality 1-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-4-(thiophen-2-ylsulfonyl)piperazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-4-(thiophen-2-ylsulfonyl)piperazine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis and structural characterization of related piperazine derivatives have been a subject of interest in the scientific community. These studies typically involve the synthesis of novel compounds through various chemical reactions, aiming to explore their potential applications in medicinal chemistry and material science. For instance, the synthesis of novel 1,2,4-triazole derivatives and their antimicrobial activities have been reported, highlighting the importance of piperazine derivatives in developing new antimicrobial agents (Bektaş, H., Karaali, N., Sahin, D., Demirbaş, A., Karaoglu, S., & Demirbas, N., 2007). Similarly, the crystal structure, Hirshfeld surface analysis, and DFT calculations of novel piperazine derivatives have been performed to understand their structural properties and reactivity (Kumara, K., Harish, K., Shivalingegowda, N., Tandon, H. C., Mohana, K., & Lokanath, N. K., 2017).

Biological Activities

The exploration of biological activities of piperazine derivatives is another significant area of research. These compounds have been studied for their potential as antimicrobial, antiviral, and anti-inflammatory agents, among other therapeutic applications. For example, novel benzodifuranyl derivatives have been synthesized and evaluated for their anti-inflammatory and analgesic properties, demonstrating the therapeutic potential of piperazine derivatives in treating pain and inflammation (Abu‐Hashem, A., Al-Hussain, S., & Zaki, M., 2020). Additionally, piperazine derivatives have been investigated for their antidepressant and antianxiety activities, suggesting their potential use in psychiatric disorders (Kumar, J., Chawla, G., Akhtar, M., Sahu, K., Rathore, V., & Sahu, S., 2017).

Antiviral and Antifungal Applications

Research has also focused on the antiviral and antifungal applications of piperazine derivatives. These studies aim to discover new therapeutic agents against viral infections and fungal diseases by leveraging the unique chemical properties of piperazine-based compounds. For instance, the detection and structure elucidation of a new derivative of vardenafil in a herbal dietary supplement highlights the analytical and pharmaceutical potential of these compounds (Jankovics, P., Lohner, S., Darcsi, A., Németh-Palotás, J., & Béni, S., 2013).